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Compound of Interest

Compound Name: Zirconium iodide

Cat. No.: B085238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of solid
zirconium iodide, with a primary focus on zirconium(lV) iodide (Zrl4), the most stable and
common form. This document details quantitative physical data, outlines the experimental
protocols for their determination, and includes visualizations to illustrate key processes and
structures.

Physical and Chemical Properties

Zirconium iodide, particularly Zrla, is an orange- to red-brown crystalline solid.[1][2] It is a
hygroscopic compound that fumes in the air and reacts with water.[3][4] This reactivity is a
critical consideration in its handling and analysis. Zirconium(IV) iodide is an important
intermediate in the van Arkel-de Boer process for the production of high-purity zirconium metal.

[4]

Quantitative Physical Data

The key physical properties of various zirconium iodide species are summarized in the tables
below for easy comparison.

Table 1: Physical Properties of Zirconium(lV) lodide (Zrls)
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Property

Value

Molecular Formula

Zrla

Molar Mass 598.84 g/mol [5]

Orange-yellow to reddish-brown crystalline
Appearance )

solid[2][4][6]
Melting Point 499 °C (triple point)[4][7]

Boiling/Sublimation Point

431 °C (sublimes)[4][7]

Density

4.914 g/cm?3[4]

Crystal Structure

Monoclinic[4]

Space Group

P2/c[4]

Vapor Pressure

<2 mm Hg at 25 °C[2]

Table 2: Physical Properties of Other Zirconium lodides

Property Zirconium(lll) lodide (Zrls) Zirconium(ll) lodide (Zrl2)
Molecular Formula Zrl3 Zrl2

Appearance Dark blue crystals Solid

Melting Point 727 °C 827 °C

Crystal Structure Orthorhombic

Experimental Protocols

This section details the methodologies for the synthesis and determination of the key physical

properties of zirconium iodide.

Synthesis and Purification: The van Arkel-de Boer

Process
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The primary method for both the synthesis of zirconium(lV) iodide and the purification of
zirconium metal is the van Arkel-de Boer process, also known as the iodide process or crystal
bar process.[8]

Objective: To produce high-purity zirconium metal by forming and subsequently decomposing
volatile zirconium(IV) iodide, leaving non-volatile impurities behind.

Methodology:

e Formation of Zirconium(1V) lodide: Impure zirconium metal is heated in an evacuated vessel
with an excess of iodine at a temperature range of 50-250 °C.[4] The zirconium reacts with
the iodine gas to form volatile zirconium(IV) iodide (Zrla).

o Reaction: Zr (impure solid) + 212 (gas) — Zrla (gas)

e Sublimation and Separation: The gaseous Zrls is then allowed to sublime, separating it from
the non-volatile impurities.

o Decomposition: The Zrla gas is passed over a heated tungsten filament, typically at around
1400 °C.[4] The high temperature causes the Zrla to decompose, depositing high-purity
zirconium metal onto the filament and releasing iodine gas.

o Reaction: Zrla (gas) — Zr (pure solid) + 212 (gas)

 lodine Recycling: The released iodine gas is then free to react with more of the impure
zirconium, continuing the cycle until the crude metal is consumed.

Diagram of the van Arkel-de Boer Process Workflow:
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Caption: Workflow of the van Arkel-de Boer process for zirconium purification.

Melting Point Determination: Capillary Method

The melting point of zirconium iodide, being an air-sensitive solid, requires careful handling to
prevent reaction with atmospheric moisture. The capillary method is a standard technique for
determining the melting point of crystalline solids.

Objective: To determine the temperature range over which the solid zirconium iodide
transitions to a liquid.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry zirconium iodide is loaded into
a thin-walled capillary tube. The tube is then sealed under vacuum or in an inert atmosphere

to prevent decomposition.

o Apparatus: The sealed capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube filled with a high-boiling point oil. The capillary is positioned adjacent
to a calibrated thermometer.
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e Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute
as the temperature approaches the expected melting point.

» Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last crystal melts is recorded as the end of the melting range. For a
pure substance, this range is typically narrow.

Density Measurement: Gas Pychometry

Gas pycnometry is a non-destructive method used to determine the skeletal density of a solid
powder, which is particularly suitable for a reactive material like zirconium iodide.

Objective: To accurately measure the volume of the solid material, excluding pore and inter-
particle spaces, to calculate its density.

Methodology:

o Sample Preparation: A precisely weighed sample of solid zirconium iodide is placed in a
sample chamber of known volume.

e Purging: The chamber is purged with an inert gas, typically helium, to remove any adsorbed
moisture or air.

e Analysis: The sample chamber is pressurized with helium to a specific pressure. A valve is
then opened, allowing the gas to expand into a second reference chamber of known volume.

o Pressure Measurement: The pressure in the system is measured after stabilization.

e Volume Calculation: Using Boyle's Law, the volume of the solid sample is calculated based
on the initial and final pressures and the known volumes of the chambers.

» Density Calculation: The density is then calculated by dividing the mass of the sample by its
measured volume.

Crystal Structure Determination: X-ray Crystallography
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The arrangement of atoms in the crystalline solid is determined using single-crystal X-ray
diffraction.

Objective: To elucidate the three-dimensional atomic structure of zirconium iodide.
Methodology:

o Crystal Growth: A suitable single crystal of zirconium iodide is grown.

e Mounting: The crystal is mounted on a goniometer head in an X-ray diffractometer.

o Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is
rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a diffraction
pattern of spots of varying intensity.

o Data Processing: The positions and intensities of the diffracted spots are measured. This
data is used to determine the unit cell dimensions and the space group of the crystal.

» Structure Solution and Refinement: The diffraction data is used to generate an electron
density map of the unit cell. From this map, the positions of the individual atoms can be
determined and the structure refined to a high degree of accuracy.

Diagram of the Zirconium(IV) lodide Crystal Structure Logic:
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Caption: Logical relationship of the structural components of solid Zrla.

Sublimation Point and Vapor Pressure Determination:
Knudsen Effusion Method

The Knudsen effusion method is a reliable technique for measuring the vapor pressure of
solids with low volatility.

Objective: To determine the vapor pressure of solid zirconium iodide as a function of
temperature and to identify its sublimation point under vacuum.

Methodology:

* Apparatus: A sample of zirconium iodide is placed in a Knudsen cell, which is a small,
thermostatically controlled container with a small orifice. This cell is placed in a high-vacuum
chamber.
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o Heating and Effusion: The cell is heated to a specific temperature, causing the zirconium
iodide to sublime. The vapor molecules effuse through the orifice into the vacuum.

e Mass Loss Measurement: The rate of mass loss of the sample is measured over time using
a highly sensitive microbalance.

» Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss
using the Hertz-Knudsen equation, which relates the rate of effusion to the vapor pressure,
temperature, and the area of the orifice.

o Temperature Dependence: By performing measurements at different temperatures, the vapor
pressure curve can be determined, and the enthalpy of sublimation can be calculated using
the Clausius-Clapeyron equation.

Solubility Determination

Quantitative solubility data for zirconium iodide in non-aqueous, organic solvents is not readily
available in the literature. Qualitatively, its behavior is dictated by its high reactivity.

Aqueous Solubility: Zirconium(IV) iodide reacts vigorously with water, hydrolyzing to form
hydrated zirconium oxides and hydroiodic acid.[2][3] Therefore, it is considered reactive rather
than soluble in water.

Non-Aqueous Solubility:

o Ethers: There is evidence of interaction between zirconium halides and ethers, suggesting
some degree of solubility or complex formation.

e Hydrocarbons and Halogenated Solvents: Due to the polymeric and ionic character of the
solid, solubility in non-polar solvents like toluene or carbon tetrachloride is expected to be
low. However, specific quantitative data is not available. Zirconium(lV) chloride exhibits
enhanced solubility in methylated benzenes through the formation of T-complexes, a
behavior that has not been documented for the iodide.

Experimental Approach for Non-Agqueous Solubility:

o Solvent Selection: Choose anhydrous, aprotic organic solvents.
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o Equilibrium Method: A known excess of solid zirconium iodide is added to a known volume
of the solvent in a sealed, inert atmosphere container.

» Agitation and Equilibration: The mixture is agitated at a constant temperature for an
extended period to ensure equilibrium is reached.

e Separation: The saturated solution is carefully separated from the undissolved solid by
filtration or centrifugation under inert conditions.

» Concentration Analysis: The concentration of zirconium in the solution is determined using a
suitable analytical technique, such as Inductively Coupled Plasma (ICP) spectroscopy. The
solubility is then expressed in units such as g/100 mL or mol/L.

This guide provides a foundational understanding of the key physical properties of solid
zirconium iodide and the experimental techniques used for their characterization. The
provided data and protocols are essential for researchers and professionals working with this
compound in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Solid Zirconium lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085238#physical-properties-of-zirconium-iodide-
solid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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